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Compound of Interest

Compound Name: Filricianine

Cat. No.: B15559892

Notice: Following a comprehensive search of publicly available scientific literature, patent
databases, and regulatory filings, it has been determined that there is a significant lack of in-
depth technical information regarding the compound Filricianine. While basic chemical
identifiers are available, detailed experimental data, mechanistic studies, and comprehensive
protocols necessary for a complete technical guide are not present in the public domain at this
time. This document summarizes the available information.

Chemical Identity

Filricianine is a diagnostic imaging agent.[1] Its fundamental chemical properties are outlined
below.
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Property Value Reference

OGIBAYOMUKQFLE-
InChl Key [1]
WBVITSLISA-N

3-((R)-3-(3-carboxypropyl)-2-
((E)-2-((E)-3-(2-((E)-3,3-
dimethyl-1-(3-
sulfopropyl)indolin-2-

IUPAC Name _ P py)- [1]
ylidene)ethylidene)-2-(4-
sulfophenoxy)cyclohex-1-en-1-
ylvinyl)-3-methyl-3H-indol-1-

ium-1-yl)propane-1-sulfonate

Molecular Formula C45H52N2012S3
Molecular Weight 909.1 g/mol
Synonyms Filricianinum [1]

Available Technical Data

Filricianine is designated as a diagnostic imaging agent.[1] However, specific details regarding
its mechanism of action, the imaging modality it is used with (e.g., PET, MRI), or the biological
targets it is designed to visualize are not available in the reviewed literature.

No quantitative data from preclinical or clinical studies, such as binding affinities, efficacy data,
or pharmacokinetic profiles, could be retrieved. Similarly, detailed experimental protocols for
the synthesis, purification, or application of Filricianine are not publicly documented.

Signaling Pathways and Experimental Workflows

Due to the absence of published research on the biological activity of Filricianine, no
information on its interaction with signaling pathways or established experimental workflows
involving this compound can be provided.

Conclusion

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://pubmed.ncbi.nlm.nih.gov/10602697/
https://pubmed.ncbi.nlm.nih.gov/10602697/
https://pubmed.ncbi.nlm.nih.gov/10602697/
https://www.benchchem.com/product/b15559892?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/10602697/
https://www.benchchem.com/product/b15559892?utm_src=pdf-body
https://www.benchchem.com/product/b15559892?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The InChl key OGIBAYOMUKQFLE-WBVITSLISA-N corresponds to the chemical entity
Filricianine, which is identified as a diagnostic imaging agent.[1] Beyond this basic
identification, there is a notable absence of detailed scientific information in the public domain.
The core requirements of this technical guide, including the presentation of quantitative data,
experimental protocols, and visualizations of signaling pathways, cannot be fulfilled at this time
due to the lack of available source material. Further research and publication by the developers
or researchers working with Filricianine will be necessary for a comprehensive technical
understanding of this compound to become publicly accessible.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

4/4

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15559892?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

